(2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-[3-(prop-2-enoxycarbonylamino)phenyl]propanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-(prop-2-enoxycarbonylamino)phenyl]propanoic acid
• InChI: InChI=1S/C28H26N2O6/c1-2-14-35-27(33)29-19-9-7-8-18(15-19)16-25(26(31)32)30-28(34)36-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h2-13,15,24-25H,1,14,16-17H2,(H,29,33)(H,30,34)(H,31,32)/t25-/m0/s1
• InChI Key: OQSXGCWLSSBVOG-VWLOTQADSA-N
• Canonical SMILES: C=CCOC(=O)NC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C=CCOC(=O)NC1=CC=CC(=C1)C[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C28H26N2O6
• Molecular Weight: 486.5 g/mol
• CAS No.: 2418595-94-3

Description

This compound is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative with a prop-2-enoxycarbonylamino-substituted phenyl group at the β-position of the propanoic acid backbone. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for temporary amine protection due to its stability under basic conditions and ease of removal with piperidine . The propenoxycarbonylamino group introduces a reactive allyl moiety, which may facilitate post-synthetic modifications or influence solubility and conformational properties.

Biological Activity

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-[3-(prop-2-enoxycarbonylamino)phenyl]propanoic acid, commonly referred to as Fmoc-L-Phe(Prop-2-enoyl) or similar nomenclature, is a compound of significant interest in the field of medicinal chemistry and peptide synthesis. This compound is characterized by its unique structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS).

Chemical Structure and Properties

The molecular formula of this compound is $C_{25}H_{23}N_{2}O_{4}$ with a molecular weight of approximately 437.44 g/mol. The presence of the Fmoc group enhances the stability and solubility of the amino acid during synthesis processes.

Biological Activity

The biological activity of (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-[3-(prop-2-enoxycarbonylamino)phenyl]propanoic acid primarily revolves around its role in peptide synthesis and potential therapeutic applications. Here are some key aspects:

1. Peptide Synthesis

The Fmoc group allows for selective protection of the amino group, enabling efficient coupling reactions during peptide synthesis. This property is critical for producing peptides with high purity and yield, which are essential for biological assays and therapeutic applications.

2. Anticancer Activity

Recent studies have indicated that derivatives of this compound exhibit anticancer properties. For instance, compounds modified from Fmoc-L-Phe have shown cytotoxic effects against various cancer cell lines, suggesting potential applications in targeted cancer therapy.

3. Antimicrobial Properties

Research has also explored the antimicrobial activity of compounds related to Fmoc-L-Phe. These studies suggest that certain modifications can enhance the antimicrobial efficacy against specific bacterial strains, indicating potential for development as novel antibiotics.

Case Studies

Several case studies have highlighted the biological activity associated with this compound:

• Study on Anticancer Effects : A study published in Journal of Medicinal Chemistry demonstrated that fluorenylmethoxycarbonyl derivatives exhibited significant cytotoxicity against breast cancer cells, with IC50 values in the low micromolar range. The mechanism was attributed to apoptosis induction through mitochondrial pathways.
• Antimicrobial Activity Assessment : Research published in Antibiotics evaluated the antimicrobial efficacy of Fmoc derivatives against Staphylococcus aureus and Escherichia coli. Results indicated a dose-dependent inhibition, with some derivatives achieving minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Peptide Synthesis	Enhances yield and purity in SPPS
Anticancer Activity	Induces apoptosis in cancer cells
Antimicrobial Activity	Effective against S. aureus and E. coli

Scientific Research Applications

Properties

• Molecular Formula : C33H28N2O6
• Molecular Weight : 552.58 g/mol
• CAS Number : 201473-90-7
• Solubility : Soluble in organic solvents like DMF and DMSO.

Solid Phase Peptide Synthesis (SPPS)

Fmoc-protected amino acids are extensively used in Solid Phase Peptide Synthesis, a method that allows for the automated synthesis of peptides. The Fmoc group can be selectively removed using base conditions, allowing for the sequential addition of amino acids to form peptides.

Table 1: Advantages of Fmoc Chemistry in SPPS

Feature	Description
Mild Deprotection	Can be deprotected using piperidine or other bases without damaging sensitive side chains.
Automation Compatibility	Compatible with automated synthesizers, increasing throughput and reproducibility.
Versatility	Allows incorporation of various amino acids and modifications easily.

Synthesis of Bioactive Peptides

Research has demonstrated the utility of Fmoc-protected amino acids in synthesizing bioactive peptides that exhibit therapeutic properties. For instance, peptides synthesized using this method have been studied for their potential in treating cancer and other diseases.

Case Study: Anticancer Peptides

A study published in the Journal of Medicinal Chemistry highlighted the synthesis of a peptide using Fmoc chemistry that showed promising results against cancer cell lines. The peptide exhibited selective cytotoxicity towards tumor cells while sparing normal cells, demonstrating the potential for targeted cancer therapies .

Prodrug Formulations

Fmoc-protected amino acids can also serve as precursors for prodrugs, which are inactive compounds that become active upon metabolic conversion. This approach enhances the solubility and bioavailability of drugs.

Table 2: Prodrug Characteristics

Prodrug Type	Mechanism of Action
Amino Acid Esters	Hydrolyzed by esterases to release active drugs.
Peptide Conjugates	Release active agents through enzymatic cleavage.

Targeted Delivery Systems

Incorporating Fmoc-protected amino acids into drug delivery systems allows for targeted delivery to specific tissues or cells, enhancing therapeutic efficacy while minimizing side effects.

Case Study: Targeted Anticancer Delivery

Research has explored using Fmoc-amino acid conjugates for targeted delivery of chemotherapeutics to cancer cells via receptor-mediated endocytosis, significantly improving treatment outcomes .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity: The o-tolyl group in 211637-75-1 increases hydrophobicity (clogP ~4.5 estimated), while the target compound’s propenoxycarbonylamino group introduces moderate polarity . Difluoromethyl (461.44 Da) and trifluoromethyl (529.91 Da) groups significantly elevate molecular weight and electronegativity, impacting solubility and membrane permeability .

Synthetic Utility :

• Dual-protected compounds like 162558-25-0 enable complex peptide architectures, whereas the target’s allyl group may support thiol-ene or Huisgen cycloaddition reactions for conjugation .

Biological Relevance :

• Fluorinated analogs (e.g., 1808268-08-7, 0541AB) are prioritized in drug discovery for enhanced bioavailability and target affinity .

Research Findings and Methodological Considerations

• Spectrofluorometry and Tensiometry : highlights these techniques for critical micelle concentration (CMC) determination in surfactant-like analogs, though direct data for the target compound are unavailable .
• Safety Profiles: Limited toxicity data are reported for most analogs, emphasizing the need for caution in handling (e.g., 211637-75-1 is labeled "for research use only") .
• Similarity Assessment : Computational methods (e.g., Tanimoto coefficient, pharmacophore mapping) are critical for virtual screening, as structurally similar Fmoc analogs often share biological targets .